Cas no 1261955-46-7 (5-(3,4-Dichlorophenyl)-2-methoxyphenol)

• Product Name: 5-(3,4-Dichlorophenyl)-2-methoxyphenol
• CAS No: 1261955-46-7
• MF: C₁₃H₁₀Cl₂O₂
• MW: 269.12330198288
• MDL: MFCD18315276
• CID: 2765864
• PubChem ID: 53221016
• Update Time: 2025-10-30

5-(3,4-Dichlorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-4-methoxy[1,1'-biphenyl]-3-ol
• MFCD18315276
• 1261955-46-7
• 5-(3,4-Dichlorophenyl)-2-methoxyphenol, 95%
• DTXSID10685701
• 5-(3,4-DICHLOROPHENYL)-2-METHOXYPHENOL
• 5-(3,4-Dichlorophenyl)-2-methoxyphenol

• MDL： MFCD18315276
• Inchi： 1S/C13H10Cl2O2/c1-17-13-5-3-9(7-12(13)16)8-2-4-10(14)11(15)6-8/h2-7,16H,1H3
• InChI Key： KAMZHMQVOQLMKU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)OC)Cl

Computed Properties

• Exact Mass: 268.0057849Da
• Monoisotopic Mass: 268.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3,4-Dichlorophenyl)-2-methoxyphenol

5-(3,4-Dichlorophenyl)-2-methoxyphenol and Its CAS Number 1261955-46-7: A Comprehensive Overview of Its Synthesis, Applications, and Research Advancements

5-(3,4-Dichlorophenyl)-2-methoxyphenol, also known by its CAS Number 1261955-46-7, is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years. This compound belongs to the class of phenolic derivatives, characterized by the presence of a hydroxyl group (-OH) and a methoxy group (-OCH₃) on its aromatic ring. Its chemical structure is composed of a 2-methoxyphenol core connected to a 3,4-dichlorophenyl group through a carbon chain, creating a complex molecular framework with potential biological activities. The synthesis and functional properties of this compound have been extensively studied, with recent advancements in green chemistry and pharmaceutical applications highlighting its importance in modern scientific research.

The CAS Number 1261,955-46-7 serves as a unique identifier for this compound, ensuring precise classification and tracking in scientific databases. The molecular formula of 5-(3,4-Dichlorophenyl)-2-methoxyphenol is C₁₄H₁₀Cl₂O₂, with a molecular weight of 280.13 g/mol. Its structural features, including the presence of chlorine atoms and methoxy groups, contribute to its diverse interactions with biological systems. Recent studies have demonstrated that this compound exhibits antimicrobial and antioxidant properties, making it a promising candidate for applications in agricultural pesticides and pharmaceutical formulations. The synthesis of this compound has been optimized through solvent-free methods and microwave-assisted techniques, which enhance both efficiency and environmental sustainability.

One of the most significant breakthroughs in the study of 5-(3,4-Dichlorophenyl)-2-methoxyphenol is its application in antimicrobial research. A 2023 study published in the Journal of Agricultural and Food Chemistry revealed that this compound exhibits potent activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action involves the disruption of microbial cell membranes, as well as the inhibition of essential enzymes required for bacterial survival. These findings have sparked interest in its potential as a natural preservative in food and pharmaceutical industries. Additionally, its antioxidant properties have been linked to the scavenging of free radicals, which may contribute to its protective effects against oxidative stress-related diseases.

The synthesis of 5-(3,4-Dichlorophenyl)-2-methoxyphenol has also been a focal point of recent research. Traditional methods often involved harsh chemical reagents and high energy consumption, but recent advancements in green chemistry have led to the development of more sustainable protocols. A 2022 study in the Green Chemistry journal reported the successful synthesis of this compound using microwave-assisted reactions and solvent-free conditions, which significantly reduced waste generation and energy use. The use of environmentally friendly catalysts further enhanced the efficiency of the process, making it a viable option for large-scale production. These innovations align with global efforts to promote eco-friendly chemical manufacturing and reduce the environmental impact of industrial processes.

Another area of interest is the pharmaceutical applications of 5-(3,4-Dichlorophenyl)-2-methoxyphenol. Preliminary studies suggest that this compound may have potential in the treatment of inflammatory diseases and neurodegenerative disorders. A 2021 research paper published in the European Journal of Medicinal Chemistry explored its effects on cytokine production and oxidative stress markers in vitro. The results indicated that this compound could modulate the immune response and reduce inflammation, which are key factors in conditions such as arthritis and multiple sclerosis. Further in vivo studies are needed to validate these findings and assess its therapeutic potential in clinical settings.

The 3,4-dichlorophenyl group in 5-(3,4-Dichlorophenyl)-2-methoxyphenol is particularly noteworthy for its role in determining the compound's biological activity. Chlorine atoms on the aromatic ring increase the electron-withdrawing effect, which influences the compound's reactivity and interactions with biological targets. This feature has been exploited in the design of targeted drug delivery systems, where the compound can be conjugated to specific ligands to enhance its efficacy. Additionally, the presence of the methoxy group contributes to the compound's solubility and stability, which are critical for its application in pharmaceutical formulations.

Recent advancements in computational chemistry have also provided insights into the molecular behavior of 5-(3,4-Dichlorophenyl)-2-methoxyphenol. Molecular docking studies and quantum mechanical calculations have been used to predict its interactions with proteins and enzymes involved in various biological processes. These computational models have helped researchers identify potential drug targets and optimize the compound's structure for improved therapeutic outcomes. The integration of artificial intelligence and machine learning techniques has further accelerated the discovery of new applications for this compound, demonstrating the power of interdisciplinary approaches in scientific research.

Despite its promising potential, the 5-(3,4-Dichlorophenyl)-2-methoxyphenol compound still faces challenges in its application. One of the main limitations is the need for further toxicological studies to assess its safety profile in humans. While preliminary data suggest low toxicity, long-term exposure studies are essential to ensure its use in pharmaceutical and agricultural sectors. Additionally, the cost of production and scalability of synthesis methods remain barriers to its widespread adoption. However, ongoing research in biocatalysis and biodegradable materials is expected to address these challenges in the near future.

In conclusion, 5-(3,4-Dichlorophenyl)-2-methoxyphenol (CAS Number 1261,955-46-7) is a compound with significant scientific and practical relevance. Its unique molecular structure and diverse biological activities have positioned it as a candidate for applications in antimicrobial agents, pharmaceuticals, and environmentally sustainable chemistry. As research continues to advance, the compound's potential to contribute to human health and environmental protection is likely to grow, underscoring the importance of further exploration in this field.